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Dodecafluoro-1,8-octanediol

Cat. No.: B1309257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation of superhydrophobic surfaces utilizing fluorinated diols. The methodologies

described herein are tailored for applications requiring robust water repellency, such as

advanced drug delivery systems, biomedical devices, and specialized laboratory equipment.

Introduction
Superhydrophobic surfaces, characterized by water contact angles (WCA) exceeding 150° and

low sliding angles, are of significant interest due to their self-cleaning, anti-icing, and anti-

biofouling properties. A common strategy to achieve superhydrophobicity involves the creation

of a hierarchical micro/nano-textured surface to trap air, combined with the application of a low

surface energy material.

Fluorinated compounds are exceptionally effective at lowering surface energy. While

fluoroalkylsilanes are widely used, fluorinated diols serve as critical building blocks for creating

fluorinated polymers, such as fluorinated polyurethanes (FPUs). These FPUs can then be

applied as coatings to impart hydrophobicity. By combining FPU coatings with a roughened

surface, superhydrophobic characteristics can be achieved.
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This document outlines a two-stage approach:

Stage 1: Synthesis of a Fluorinated Polyurethane (FPU) from a Fluorinated Diol.

Stage 2: Fabrication of a Superhydrophobic Surface using the synthesized FPU.

Data Presentation
Table 1: Influence of Fluorinated Diol Content on Water
Contact Angle of Fluorinated Polyurethane (FPU)
Coatings

Fluorinated Diol Content in
FPU Synthesis

Resulting Water Contact
Angle (WCA)

Reference

Increasing Content 81° to >120° [1][2]

Not Specified, Linear

CF₃CF₂CH₂- based FPU
146° [2]

1% Perfluoropolyether (PFPE)

Diol
131.5° ± 8.0 [3]

2% Perfluoropolyether (PFPE)

Diol
130.9° ± 5.8 [3]

3% Perfluoropolyether (PFPE)

Diol
128.8° ± 5.2 [3]

Control Polyurethane (0%

Fluorination)
93.6° ± 3.6 [3]

Table 2: Properties of Superhydrophobic Surfaces
Created with Fluorinated Polymers and Nanoparticles
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Formulation
Method

Water Contact
Angle (WCA)

Sliding Angle
(SA)

Key
Components

Reference

Spray-coating on

partially cured

Polyurethane

162° ± 3° 8° ± 3°

Hydrophobically

modified silica

nanoparticles

[4]

Dip-coating on

sandblasted

paint film

167.8° 7°

SiO₂

nanoparticles,

Polydimethylsilox

ane

[5][6]

Application of

FPU to rough

arc-sprayed Al

coating

>150° <10°
Fluorinated

Polyurethane
[7]

Spin-coating of

functionalized

silica

nanoparticles

152° ± 1° <2°

FAS-17

functionalized

silica

nanoparticles

[8][9][10]

Experimental Protocols
Stage 1: Synthesis of Fluorinated Polyurethane (FPU)
from a Fluorinated Diol
This protocol describes a general prepolymer method for synthesizing a fluorinated

polyurethane. The specific ratios of reactants will determine the final fluorine content and

properties of the polymer.

Materials:

Fluorinated Diol (e.g., a perfluoropolyether (PFPE) diol)

Polyol (e.g., Poly(tetramethylene oxide) glycol - PTMG)

Diisocyanate (e.g., Hexamethylene diisocyanate - HDI or Isophorone diisocyanate - IPDI)
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Chain Extender (e.g., 1,4-Butanediol - BDO)

Catalyst (e.g., Dibutyltin dilaurate - DBTDL)

Solvent (e.g., Anhydrous Tetrahydrofuran - THF)

Protocol:

Preparation: In a three-neck round-bottom flask equipped with a mechanical stirrer,

condenser, and nitrogen inlet, add the fluorinated diol and polyol. Heat and stir under

vacuum to remove any residual water.

Prepolymer Formation: Cool the mixture to the reaction temperature (typically 60-80°C)

under a nitrogen atmosphere. Add the diisocyanate and a catalytic amount of DBTDL.

Reaction Monitoring: Allow the reaction to proceed for 2-4 hours. The progress can be

monitored by titrating the isocyanate (-NCO) content.

Chain Extension: Once the desired -NCO content is reached, add the chain extender (e.g.,

BDO) to the prepolymer solution.

Polymerization: Continue stirring at the reaction temperature until the polymerization is

complete, which is indicated by a significant increase in viscosity.

Purification: Precipitate the synthesized FPU in a non-solvent like methanol, filter, and dry

under vacuum to obtain the pure polymer.

Stage 2, Method A: Superhydrophobic Surface
Fabrication via Dip-Coating of FPU and Silica
Nanoparticles
This method creates a superhydrophobic surface by first creating a rough layer of silica

nanoparticles and then applying the synthesized FPU.

Materials:

Synthesized Fluorinated Polyurethane (FPU) from Stage 1
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Silica nanoparticles (SiO₂) (approx. 50-100 nm diameter)

Epoxy adhesive solution

Suitable solvent for FPU and epoxy (e.g., Tetrahydrofuran - THF)

Substrate (e.g., glass slide, metal coupon)

Protocol:

Substrate Preparation: Thoroughly clean the substrate by sonication in acetone, followed by

ethanol, and finally deionized water. Dry the substrate completely.

Nanoparticle Layer Deposition:

Prepare a suspension of silica nanoparticles in an epoxy adhesive solution.

Dip-coat the cleaned substrate into this suspension.[5][6]

Withdraw the substrate at a constant, slow speed.

Cure the coating according to the epoxy manufacturer's instructions to firmly anchor the

nanoparticles, creating a rough surface.

FPU Overlayer Deposition:

Prepare a dilute solution of the synthesized FPU in a suitable solvent (e.g., 1% w/v in

THF).

Dip-coat the nanoparticle-coated substrate into the FPU solution.

Withdraw the substrate at a constant speed.

Final Curing: Dry the coated substrate in an oven at a temperature appropriate for the FPU

(e.g., 70-80°C) to evaporate the solvent and form the final superhydrophobic surface.[11]

Stage 2, Method B: Superhydrophobic Surface
Fabrication via Spray-Coating of FPU and Silica
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Nanoparticles
This method provides an alternative for applying the FPU and nanoparticles, which can be

suitable for larger or more complex surfaces.

Materials:

Synthesized Fluorinated Polyurethane (FPU) from Stage 1

Hydrophobically modified silica nanoparticles

Solvent system compatible with FPU and nanoparticles (e.g., a mixture of ethyl acetate and

butyl acetate)

Substrate

Protocol:

Substrate Preparation: Clean and dry the substrate as described in 3.2.1.

Coating Formulation:

Dissolve the synthesized FPU in the chosen solvent system.

Disperse the hydrophobically modified silica nanoparticles into the FPU solution. Use

ultrasonication to ensure a uniform dispersion.

Spray-Coating:

Use a standard airbrush or spray gun to apply the FPU/nanoparticle dispersion onto the

substrate.[4][12]

Apply a thin, uniform layer. Multiple layers can be applied to build up the desired thickness

and roughness, with a short drying time between each layer.

Curing: Cure the coated substrate in an oven to fully evaporate the solvents and set the

coating, resulting in a robust superhydrophobic surface.
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Visualizations

Workflow for FPU Synthesis
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Caption: Workflow for the synthesis of fluorinated polyurethane (FPU).
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Superhydrophobic Surface Formulation Workflow
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Caption: General workflow for creating a superhydrophobic surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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